Cas no 22663-44-1 (2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-)
22663-44-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-
CAS No:22663-44-1
MF:C9H13BrN2O3
MW:277.115121603012
CID:279321
PubChem ID:186075
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-
- 5-bromo-3-(3-hydroxybutan-2-yl)-6-methyl-1H-pyrimidine-2,4-dione
- 5-Bromo-2-hydroxy-3-(3-hydroxybutan-2-yl)-6-methylpyrimidin-4(3H)-one
- DTXSID80945329
- 22663-44-1
- Uracil, 5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-
-
- Inchi: 1S/C9H13BrN2O3/c1-4-7(10)8(14)12(9(15)11-4)5(2)6(3)13/h5-6,13H,1-3H3,(H,11,15)
- InChI Key: LRMSQBWFIWXDAP-UHFFFAOYSA-N
- SMILES: BrC1=C(C)NC(N(C1=O)C(C)C(C)O)=O
Computed Properties
- Exact Mass: 276.01099
- Monoisotopic Mass: 276.010955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.6
Experimental Properties
- Density: 1.568
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.566
- PSA: 69.64
2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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